Cas no 265098-85-9 (butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate)

• Product Name: butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
• CAS No: 265098-85-9
• MF: C₁₈H₂₁NO₄S₂
• MW: 379.493642568588
• CID: 6319912
• PubChem ID: 5760121
• Update Time: 2025-05-23

butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
• (Z)-butyl 3-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoate
• AKOS000532096
• F0207-0315
• butyl 3-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• 265098-85-9

• Inchi： 1S/C18H21NO4S2/c1-3-4-11-23-16(20)9-10-19-17(21)15(25-18(19)24)12-13-5-7-14(22-2)8-6-13/h5-8,12H,3-4,9-11H2,1-2H3/b15-12-
• InChI Key： OVUDEKNDMMQKFL-QINSGFPZSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)OC)=O)CCC(=O)OCCCC)=S

Computed Properties

• Exact Mass: 379.09120050g/mol
• Monoisotopic Mass: 379.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate

Butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate: A Comprehensive Overview

The compound with CAS No. 265098-85-9, known as butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate, is a highly specialized organic compound with a complex structure. This compound belongs to the class of thiazolidinones, which are widely studied for their potential applications in pharmaceuticals and agrochemicals. The molecule features a thiazolidinone ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a 4-methoxyphenyl group introduces additional electronic and steric effects, making this compound unique in terms of its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazolidinone derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The methylidene group in this compound plays a crucial role in stabilizing the conjugated system, which enhances its ability to interact with biological targets. Additionally, the butyl ester group contributes to the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigations.

The synthesis of butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and selectivity, ensuring that the compound can be produced on a larger scale for preclinical studies. The stereochemistry of the molecule is critical, as the (5Z) configuration influences its biological activity and stability.

In terms of applications, this compound has shown potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Studies conducted in vitro have demonstrated that it exhibits comparable or superior activity to existing nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary results from animal models suggest that it may also possess anti-cancer properties, particularly in targeting breast and colon cancer cells. These findings underscore the need for further research to explore its therapeutic potential.

The structural complexity of this compound also makes it an interesting candidate for studying enzyme inhibition mechanisms. For instance, its interaction with serine proteases has been investigated using molecular docking simulations. The results indicate that the thiazolidinone ring acts as a key binding motif, while the 4-methoxyphenyl group enhances selectivity by interacting with specific residues in the enzyme's active site. Such insights are valuable for designing more potent inhibitors with fewer side effects.

From an environmental perspective, the biodegradation of this compound has been assessed under controlled laboratory conditions. Results suggest that it undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. This information is critical for evaluating its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, butyl 3-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for addressing unmet medical needs. As research continues to unravel its full potential, this compound is expected to play a pivotal role in shaping future therapeutic strategies.